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Compound of Interest

Compound Name: Diacetazotol

Cat. No.: B1663434 Get Quote

Researchers and scientists handling Diacetazotol require clear, immediate, and reliable

information for its safe disposal. This guide provides essential logistical and safety protocols to

ensure proper management of Diacetazotol waste, minimizing risks and ensuring compliance

with safety regulations.

Chemical and Physical Properties of Diacetazotol
A summary of the key quantitative data for Diacetazotol is presented below for easy reference.

Property Value

CAS Registry Number 83-63-6

Molecular Formula C₁₈H₁₉N₃O₂

Molecular Weight 309.36 g/mol

Appearance
Brick-red needles or stout, red prisms;

yellowish-red powder

Melting Point
65 °C (needles), 75 °C (prisms), 74-76 °C

(powder)

Solubility

Insoluble in water; soluble in alcohol, benzene,

chloroform, ether, acetone, fixed oils, fats, and

petrolatum.
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Experimental Protocols: Proper Disposal
Procedures for Diacetazotol
Due to the potential hazards associated with azo compounds, including possible

carcinogenicity and environmental toxicity, Diacetazotol must be disposed of as hazardous

chemical waste.[1][2] Under no circumstances should it be disposed of down the drain or in

regular solid waste.[3]

Personal Protective Equipment (PPE) Required:

Gloves: Nitrile or other chemically resistant gloves are mandatory to prevent skin contact.[3]

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.[3]

Lab Coat: A standard laboratory coat is required to protect clothing and skin.[3]

Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated

area or a chemical fume hood to avoid inhalation of dust or aerosols.[3]

Step-by-Step Disposal Protocol:

Waste Segregation:

Designate a specific, clearly labeled waste container for "Diacetazotol Hazardous Waste."

Do not mix Diacetazotol waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) office.[3]

Container Selection and Management:

Use a container compatible with Diacetazotol. The original container, if in good condition,

is a suitable option.[3]

Ensure the container has a secure, tightly fitting lid and is kept closed except when adding

waste.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27155475/
https://www.researchgate.net/publication/371948350_A_Review_of_Environmental_Impact_of_Azo_Dyes
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diazo_Reagent_OA_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain a clean exterior of the waste container, free from contamination.[3]

Hazardous Waste Labeling:

Affix a completed hazardous waste label to the container. The label must include:[3]

The words "Hazardous Waste."[3]

The full chemical name: "Diacetazotol."

The specific hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

The name and contact information of the principal investigator or laboratory supervisor.

On-Site Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[4]

The SAA should be in a secure location, away from general laboratory traffic.[3]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide the EHS office with all necessary information as detailed on the hazardous waste

label.

Logical Workflow for Diacetazotol Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Diacetazotol.
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Workflow for the safe disposal of Diacetazotol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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